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Compound of Interest |

[3-Aminopropyl(propan-2-
Compound Name: yl)amino]-hydroxyimino-

oxidoazanium

Cat. No.: B114141

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the fundamental physicochemical and
biological properties of isopropylamine NONOate (IPA/NO). It is intended to serve as a
technical resource for researchers and professionals engaged in drug discovery and
development, particularly in areas involving nitric oxide (NO) and nitroxyl (HNO) signaling.

Core Physicochemical Properties

Isopropylamine NONOate, systematically named sodium 1-(N-isopropylamino)diazen-1-ium-
1,2-diolate, is a diazeniumdiolate that belongs to the class of NONOates. These compounds
are notable for their ability to spontaneously release nitric oxide (NO) and related nitrogen
oxides under physiological conditions.

Table 1: Physicochemical Properties of Isopropylamine NONOate (Sodium Salt)
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Property Value Source
Chemical Formula CsHsN3NaO:2

Molecular Weight 141.10 g/mol Calculated
Synonyms IPAINO, [1]

Na[(CHs)2CHNH(N(O)NO)]

Appearance Crystalline solid [2]

Miscible with water. Soluble in
ethanol, DMSO, and

Solubility _ _ [2][3]
dimethylformamide (for related
NONOates).
) ~250 nm (characteristic of
UV/Vis Absorbance (Amax) [2]
NONOates)

Mechanism of Action: A pH-Dependent Dual Donor
of Nitroxyl (HNO) and Nitric Oxide (NO)

Isopropylamine NONOate is distinguished by its capacity to release both nitroxyl (HNO) and
nitric oxide (NO), with the ratio of the two being highly dependent on the pH of the surrounding
medium. This property makes it a versatile tool for studying the distinct biological effects of
these two signaling molecules.[1]

At physiological pH (around 7.4), the primary decomposition pathway of IPA/NO yields HNO
and isopropanol.[3] However, as the pH becomes more acidic, the release of NO becomes
more prominent.[1]

e At pH > 7: Primarily releases HNO.
e At pH < 5: Primarily releases NO.[1]
e At intermediate pH: Releases a mixture of HNO and NO.[1]

The half-life of isopropylamine NONOate in solution is approximately 2 minutes under
physiological conditions (pH 7.4, 37°C).[2][3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/Nitrate
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.sciencemadness.org/smwiki/index.php/Isopropylamine
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://en.wikipedia.org/wiki/Nitrate
https://www.sciencemadness.org/smwiki/index.php/Isopropylamine
https://en.wikipedia.org/wiki/Nitrate
https://en.wikipedia.org/wiki/Nitrate
https://en.wikipedia.org/wiki/Nitrate
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.sciencemadness.org/smwiki/index.php/Isopropylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways

The biological effects of isopropylamine NONOate are mediated by the downstream signaling
pathways of its decomposition products, HNO and NO.

Nitric Oxide (NO) Signaling: The canonical pathway for NO signaling involves the activation of
soluble guanylate cyclase (sGC), leading to the production of cyclic guanosine monophosphate
(cGMP). cGMP, in turn, activates protein kinase G (PKG), which mediates a variety of cellular
responses, including smooth muscle relaxation and vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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